1-(2-(Piperazin-1-YL)ethyl)-1,3-dihydro-2H-benzo[D]imidazol-2-one

• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol
• IUPAC Name: 3-(2-piperazin-1-ylethyl)-1H-benzimidazol-2-one
• InChI: InChI=1S/C13H18N4O/c18-13-15-11-3-1-2-4-12(11)17(13)10-9-16-7-5-14-6-8-16/h1-4,14H,5-10H2,(H,15,18)
• InChI Key: KCCGDFBIWOGUJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCN2C3=CC=CC=C3NC2=O

Description

1-(2-(Piperazin-1-YL)ethyl)-1,3-dihydro-2H-benzo[D]imidazol-2-one is a useful research compound. Its molecular formula is C13H18N4O and its molecular weight is 246.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 79 parts of 1,3-dihydro-1-{2-[4-(phenylmethyl)-1-piperazinyl]ethyl}-2H-benzimidazol-2-one and 320 parts of methanol is hydrogenated at normal pressure and at room temperature with 10 parts of palladium-on-charcoal catalyst 10%. After the calculated amount of hydrogen is taken up, the catalyst is filtered off and the filtrate is evaporated. The oily residue is alkalized with ammonium hydroxide and a small amount of water is added. The product is extracted with trichloromethane. The extract is dried, filtered and evaporated. The oily residue solidifies on triturating in 4-methyl-2-pentanone. The product is filtered off and dried, yielding 1,3-dihydro-1-[2-(1-piperazinyl)ethyl]-2H-benzimidazol-2-one; mp. 122.6° C.